2-chloro-N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]pyridine-3-sulfonamide

• IUPAC Name: 2-chloro-N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C14H20ClN3O3S/c1-11-5-9-18(10-6-11)13(19)4-8-17-22(20,21)12-3-2-7-16-14(12)15/h2-3,7,11,17H,4-6,8-10H2,1H3
• InChI Key: BQQIMXJXVBAROW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CCNS(=O)(=O)C2=C(N=CC=C2)Cl
• Molecular Formula: C14H20ClN3O3S
• Molecular Weight: 345.8 g/mol

Description

2-chloro-N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]pyridine-3-sulfonamide, also known as CMPD101, is a small molecule inhibitor that has been developed for the treatment of various diseases. It is a potent and selective inhibitor of the protein kinase CK1δ, which is involved in the regulation of many cellular processes, including circadian rhythm, Wnt signaling, and DNA damage response.

Mechanism of Action

2-chloro-N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]pyridine-3-sulfonamide acts as a selective inhibitor of CK1δ, which is a serine/threonine protein kinase that plays a critical role in the regulation of various cellular processes. CK1δ is involved in the phosphorylation of many proteins, including β-catenin and PER2, which are key regulators of Wnt signaling and circadian rhythm, respectively. By inhibiting CK1δ, 2-chloro-N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]pyridine-3-sulfonamide can modulate these pathways and affect cellular processes such as cell growth, proliferation, and differentiation.
Biochemical and Physiological Effects:
2-chloro-N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]pyridine-3-sulfonamide has been shown to have several biochemical and physiological effects in different cell types. It has been shown to inhibit the phosphorylation of β-catenin, which leads to the stabilization of the protein and activation of Wnt signaling. 2-chloro-N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]pyridine-3-sulfonamide has also been shown to affect circadian rhythm by inhibiting the phosphorylation of PER2, which leads to the stabilization of the protein and regulation of the circadian clock.

Advantages and Limitations for Lab Experiments

2-chloro-N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]pyridine-3-sulfonamide has several advantages for lab experiments, including its high potency and selectivity for CK1δ. It is also relatively easy to synthesize and can be used in a variety of assays to study the role of CK1δ in different cellular processes. However, 2-chloro-N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]pyridine-3-sulfonamide has some limitations, including its potential off-target effects and the need for further optimization to improve its pharmacokinetic properties.

Future Directions

There are several future directions for the development and application of 2-chloro-N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]pyridine-3-sulfonamide. One potential direction is the optimization of its pharmacokinetic properties to improve its efficacy and reduce potential side effects. Another direction is the development of analogs with improved selectivity for CK1δ or other protein kinases. Finally, the therapeutic potential of 2-chloro-N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]pyridine-3-sulfonamide in various diseases, including cancer and neurodegenerative diseases, should be further explored in preclinical and clinical studies.

Synthesis Methods

2-chloro-N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]pyridine-3-sulfonamide can be synthesized using a multistep process that involves the reaction of several chemical intermediates. The synthesis starts with the reaction of 2-chloronicotinic acid with thionyl chloride to form 2-chloronicotinoyl chloride. This intermediate is then reacted with 3-(4-methylpiperidin-1-yl)-3-oxopropylamine to form the key intermediate, which is subsequently reacted with sulfonamide to obtain 2-chloro-N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]pyridine-3-sulfonamide.

Scientific Research Applications

2-chloro-N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]pyridine-3-sulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to inhibit the growth and proliferation of cancer cells by targeting CK1δ, which is overexpressed in many cancers. 2-chloro-N-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]pyridine-3-sulfonamide has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.